Cas no 1010073-31-0 (2-methyl-4-(1-piperazinyl)-Benzonitrile)

2-methyl-4-(1-piperazinyl)-Benzonitrile structure
1010073-31-0 structure
Product Name:2-methyl-4-(1-piperazinyl)-Benzonitrile
CAS No:1010073-31-0
MF:C12H15N3
MW:201.267602205276
CID:1096205
PubChem ID:79018757
Update Time:2025-04-20

2-methyl-4-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-(1-piperazinyl)-Benzonitrile
    • 1010073-31-0
    • AKOS017554419
    • GS1636
    • DTXSID401282087
    • 2-Methyl-4-(piperazin-1-yl)benzonitrile
    • 2-Methyl-4-(1-piperazinyl)benzonitrile
    • SCHEMBL24990170
    • Inchi: 1S/C12H15N3/c1-10-8-12(3-2-11(10)9-13)15-6-4-14-5-7-15/h2-3,8,14H,4-7H2,1H3
    • InChI Key: KBRLJMQORLXSIU-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=C(C)C=2)CCNCC1

Computed Properties

  • Exact Mass: 201.126597491g/mol
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.1Ų
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